Cas no 1891533-81-5 (O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine)

• Product Name: O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine
• CAS No: 1891533-81-5
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 5895291
• PubChem ID: 117409408
• Update Time: 2025-08-05

O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine
• 1891533-81-5
• O-[(2-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine
• EN300-1907325

• Inchi： 1S/C9H12BrNO3/c1-12-8-3-6(5-14-11)7(10)4-9(8)13-2/h3-4H,5,11H2,1-2H3
• InChI Key： VGWJKAGNVTWQPC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CON)OC)OC

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.7Ų

Additional information on O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine

Introduction to O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine and Its Significance in Modern Chemical Research

O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine (CAS No. 1891533-81-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and the exploration of biochemical pathways.

The molecular structure of O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine consists of a phenyl ring substituted with bromine atoms at the 2-position and methoxy groups at the 4- and 5-positions, coupled with a hydroxylamine moiety. This arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The presence of bromine atoms enhances electrophilic substitution reactions, while the methoxy groups contribute to steric hindrance and electronic effects that influence the compound's interactions with biological targets.

In recent years, there has been growing interest in leveraging such structurally complex compounds for drug discovery. The< strong>O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine molecule has been explored as a key building block in the synthesis of more intricate pharmacophores. Its ability to undergo various chemical transformations allows researchers to modify its properties for specific applications, such as inhibiting enzymes or binding to receptors.

One of the most compelling aspects of O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine is its potential in modulating biological pathways relevant to human health. Current research indicates that this compound may exhibit properties conducive to antiviral and anti-inflammatory applications. By targeting specific enzymes or signaling pathways, it could offer novel therapeutic strategies against a range of diseases.

The synthesis of O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These methodologies highlight the compound's importance not only as a target molecule but also as a tool for developing new synthetic protocols.

The pharmacological potential of O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine has been further explored through computational modeling and experimental screening. Studies suggest that its structural features allow it to interact with biological targets in unique ways, potentially leading to high selectivity and low toxicity profiles. This makes it an attractive candidate for further development into clinical candidates.

In conclusion, O-(2-bromo-4,5-dimethoxyphenyl)methylhydroxylamine represents a significant advancement in chemical biology and pharmaceutical research. Its versatile structure and reactivity make it a valuable asset for developing innovative therapeutics. As research continues to uncover new applications for this compound, its role in addressing complex diseases will likely expand, solidifying its position as a cornerstone in modern medicinal chemistry.